Cas no 2229139-71-1 (1-(1-phenylethyl)cyclobutylmethanol)

1-(1-phenylethyl)cyclobutylmethanol structure
2229139-71-1 structure
Product Name:1-(1-phenylethyl)cyclobutylmethanol
CAS No:2229139-71-1
MF:C13H18O
MW:190.281424045563
CID:5766953
PubChem ID:165618643
Update Time:2023-11-27

1-(1-phenylethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2229139-71-1
    • EN300-1861483
    • [1-(1-phenylethyl)cyclobutyl]methanol
    • 1-(1-phenylethyl)cyclobutylmethanol
    • Inchi: 1S/C13H18O/c1-11(12-6-3-2-4-7-12)13(10-14)8-5-9-13/h2-4,6-7,11,14H,5,8-10H2,1H3
    • InChI Key: XANHOWUUJSJJIW-UHFFFAOYSA-N
    • SMILES: OCC1(C(C)C2C=CC=CC=2)CCC1

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

1-(1-phenylethyl)cyclobutylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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